Cas no 118449-62-0 (Propanenitrile, 3-[(4-bromophenyl)thio]-)

• Product Name: Propanenitrile, 3-[(4-bromophenyl)thio]-
• CAS No: 118449-62-0
• MF: C₉H₈BrNS
• MW: 242.135519981384
• CID: 1207504
• PubChem ID: 14090121
• Update Time: 2025-04-20

Propanenitrile, 3-[(4-bromophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-[(4-bromophenyl)thio]-
• 3-(4-bromophenyl)sulfanylpropanenitrile
• DTXSID30555710
• 3-[(4-Bromophenyl)sulfanyl]propanenitrile
• 118449-62-0
• 4-(2-cyanoethylthio)bromobenzene
• AKOS008951213

• Inchi： 1S/C9H8BrNS/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,7H2
• InChI Key： SQFXCNZDGUJWGP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)SCCC#N

Computed Properties

• Exact Mass: 240.95614
• Monoisotopic Mass: 240.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79